3-Fluoro-3-(3-methylphenyl)pyrrolidine

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: 3-fluoro-3-(3-methylphenyl)pyrrolidine
• InChI: InChI=1S/C11H14FN/c1-9-3-2-4-10(7-9)11(12)5-6-13-8-11/h2-4,7,13H,5-6,8H2,1H3
• InChI Key: DNIPLAIHBDOIMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CCNC2)F

Description

3-Fluoro-3-(3-methylphenyl)pyrrolidine is a fluorinated pyrrolidine derivative characterized by a five-membered pyrrolidine ring substituted with a fluorine atom and a 3-methylphenyl group at the 3-position. Pyrrolidine derivatives are widely studied for their conformational rigidity, which enhances binding specificity to biological targets such as receptors and enzymes.

Preparation Methods

Method Overview:

The most straightforward approach involves direct fluorination of 3-methylphenylpyrrolidine or its derivatives. This method typically employs electrophilic or nucleophilic fluorinating agents to introduce fluorine at the desired position on the pyrrolidine ring.

Reaction Pathway:

• Starting material: 3-Methylphenylpyrrolidine
• Fluorinating agent: Selectfluor (F-TEDA-BF4), N-fluorobenzenesulfonimide (NFSI), or other electrophilic fluorinating reagents
• Conditions: Mild to moderate temperatures, often in polar aprotic solvents such as acetonitrile or dichloromethane
• Outcome: Selective fluorination at the tertiary carbon of the pyrrolidine ring, yielding 3-Fluoro-3-(3-methylphenyl)pyrrolidine

Representative Reaction:

3-Methylphenylpyrrolidine + Selectfluor → 3-Fluoro-3-(3-methylphenyl)pyrrolidine

Reaction Conditions & Yields:

Reagent	Solvent	Temperature	Yield	Reference
Selectfluor	Acetonitrile	Room temperature	70-85%
NFSI	Dichloromethane	0°C to room temperature	65-80%

Multistep Synthesis via Nucleophilic Substitution and Ring Closure

Method Overview:

This approach involves constructing the pyrrolidine ring with a precursor bearing a suitable leaving group, followed by fluorination and ring closure steps.

Stepwise Pathway:

• Step 1: Synthesis of a precursor such as 3-methylphenyl-2-bromoalkylamine via alkylation
• Step 2: Nucleophilic substitution with fluoride source (e.g., potassium fluoride, cesium fluoride)
• Step 3: Intramolecular cyclization under basic conditions to form the pyrrolidine ring

Reaction Scheme:

1. 3-Methylphenyl-2-bromoalkylamine + KF → 3-Methylphenyl-2-fluoroalkylamine
2. Cyclization under basic conditions → 3-Fluoro-3-(3-methylphenyl)pyrrolidine

Reaction Data:

Step	Reagents	Conditions	Yield	Notes
Alkylation	3-Methylphenylpyrrolidine + Bromoalkylamine	Reflux	60-75%
Fluorination	KF or CsF	DMF, 80°C	65-80%
Cyclization	Base (NaH or K2CO3)	Reflux	70-85%

Ring-Closing Strategies Using Azide Intermediates

Method Overview:

A notable synthetic route involves the formation of azide intermediates, followed by reduction and ring closure, with subsequent fluorination.

Reaction Pathway:

• Step 1: Formation of azide precursor via nucleophilic substitution
• Step 2: Hydrogenation to amine
• Step 3: Fluorination at the nitrogen or adjacent carbon
• Step 4: Intramolecular cyclization to form pyrrolidine

Representative Synthesis:

Based on a 5-step sequence with an overall yield of approximately 43%, starting from inexpensive 3-methyl-3-buten-1-ol, as documented in patent literature.

Reaction Data:

Step	Reagents	Conditions	Yield	Reference
Azide formation	N3− source	Room temperature	Quantitative
Hydrogenation	Pd/C	Ethyl acetate, H2	73-87%
Fluorination	NBS, Et3N·3HF	0°C to room temp	Variable
Ring closure	Deprotonation (NaH)	DMF, elevated temperature	76%

Key Reagents and Conditions Summary

Method	Reagents	Solvent	Temperature	Typical Yield	References
Direct electrophilic fluorination	Selectfluor, NFSI	Acetonitrile, DCM	RT to 50°C	65-85%
Nucleophilic substitution	KF, CsF	DMF	80°C	65-80%
Azide route	NaN3, NBS, Pd/C	Ethyl acetate	RT to 50°C	73-87%
Ring closure	NaH, DMF	Elevated temp	76%

Additional Considerations and Challenges

• Selectivity: Achieving regioselectivity in fluorination remains challenging; electrophilic fluorination tends to favor tertiary carbons.
• Yield Optimization: Multistep pathways require careful control of reaction conditions to maximize overall yields.
• Safety: Use of fluorinating agents like NFSI and Et3N·3HF necessitates strict safety protocols due to their corrosive and hazardous nature.
• Scalability: Methods involving straightforward fluorination of readily available precursors are more amenable to scale-up.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-3-(3-methylphenyl)pyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms, such as amines or alcohols.

Substitution: The fluorine atom or the 3-methylphenyl group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydride (NaH) or organolithium compounds can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction can produce amines or alcohols. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

3-Fluoro-3-(3-methylphenyl)pyrrolidine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds and can be used in the development of new materials with unique properties.

Biology: The compound’s fluorinated structure makes it useful in studying biological processes, as fluorine atoms can influence the compound’s interaction with biological molecules.

Industry: The compound can be used in the production of specialty chemicals and advanced materials with specific desired properties.

Mechanism of Action

The mechanism of action of 3-Fluoro-3-(3-methylphenyl)pyrrolidine involves its interaction with molecular targets and pathways in biological systems. The fluorine atom can enhance the compound’s binding affinity to specific receptors or enzymes, influencing its biological activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Analogues

Fluorinated Pyrrolidines

3,3-Difluoropyrrolidine (CAS: 316131-01-8) Structure: Two fluorine atoms at the 3-position of pyrrolidine. Key Differences: Increased electronegativity and steric effects compared to mono-fluorinated derivatives. Synthetic Relevance: Prepared via stereoselective fluorination methods, as highlighted in reviews on pyrrolidine synthesis . Biological Impact: Fluorine atoms enhance metabolic stability but may reduce solubility due to increased hydrophobicity.

3-Fluoro-5-(trifluoromethyl)pyrrolidine Derivatives Structure: Combines fluorine with trifluoromethyl groups.

Aromatic-Substituted Pyrrolidines

H3 Receptor Antagonists (e.g., Compounds 32 and 37 from )

• Structure : Pyrrolidine linked to aromatic moieties via propoxy chains.
• Key Differences :

• Linker Length : Propoxy chains in these compounds improve H3 receptor affinity (IC50 = 0.16 µM for compound 32) compared to shorter or longer linkers .
• Aromatic Substitution : The 3-methylphenyl group in the target compound lacks a linker, which may limit spatial adaptability but enhance direct π-π interactions with aromatic residues in binding pockets.

3-methyl Rolicyclidine Hydrochloride (CAS: 1622348-68-8)

• Structure : Pyrrolidine fused to a cyclohexyl ring and 3-methylphenyl group.
• Key Differences : The cyclohexyl group introduces bulkiness, altering pharmacokinetic properties. This compound is categorized as an arylcyclohexylamine, suggesting dissociative anesthetic activity distinct from fluorinated pyrrolidines .

Sulfonylurea Derivatives

Compounds with Pyrrolidine-Piperidine Cores ()

• Structure : Pyrrolidine or piperidine linked to sulfonylurea groups.
• Key Differences : The sulfonylurea moiety confers antidiabetic activity via ATP-sensitive potassium channel modulation. Fluorinated pyrrolidines like the target compound may lack this mechanism but could exhibit CNS activity due to enhanced blood-brain barrier penetration .

Comparative Data Table

Compound	Substituents	Biological Activity (IC50/EC50)	Key Features	Reference
3-Fluoro-3-(3-methylphenyl)pyrrolidine	3-F, 3-(3-methylphenyl)	Not reported	High lipophilicity, rigid scaffold	—
3,3-Difluoropyrrolidine	3,3-diF	Not reported	Enhanced metabolic stability
Compound 32 (H3 antagonist)	Pyrrolidine + propoxy + aromatic	0.16 µM (H3R)	Optimal linker length for affinity
3-methyl Rolicyclidine	Cyclohexyl + 3-methylphenyl	Not reported	Arylcyclohexylamine class

Pharmacological Implications

• Fluorine Effects: Fluorine in the target compound may reduce CYP450-mediated metabolism, extending half-life compared to non-fluorinated analogs.
• Aromatic Interactions : The 3-methylphenyl group could mimic tyrosine or phenylalanine residues in receptor binding, a feature shared with H3 antagonists .

Biological Activity

3-Fluoro-3-(3-methylphenyl)pyrrolidine is a fluorinated pyrrolidine derivative notable for its unique structural features, which include a fluorine atom at the 3-position and a 3-methylphenyl group. This compound has garnered attention in various fields, particularly in medicinal chemistry and biological research, due to its potential therapeutic applications and biological activity.

• Molecular Formula : C$_{12}$H$_{14}$F\N
• Molecular Weight : 179.23 g/mol
• Structure : The presence of the fluorine atom enhances the compound's binding affinity to biological targets, making it valuable for studying various biological processes.

The primary mode of action of 3-Fluoro-3-(3-methylphenyl)pyrrolidine involves its interaction with specific molecular targets, particularly enzymes and receptors. The fluorine atom significantly influences its binding properties, enhancing its biological activity. Notably, it acts as an inhibitor of dipeptidyl peptidase IV (DPP-IV) , which plays a crucial role in glucose metabolism by increasing incretin hormone levels and enhancing insulin secretion.

Biological Activity

Research indicates that the biological activity of 3-Fluoro-3-(3-methylphenyl)pyrrolidine is multifaceted:

• Antidiabetic Effects : By inhibiting DPP-IV, this compound may improve glycemic control, making it a candidate for diabetes treatment.
• Potential Antimicrobial Activity : Some studies suggest that pyrrolidine derivatives exhibit antibacterial and antifungal properties. While specific data on this compound's antimicrobial efficacy is limited, related pyrrolidine compounds have shown promising results against various pathogens .

Case Studies and Research Findings

• DPP-IV Inhibition : A study highlighted the compound's ability to enhance insulin secretion through DPP-IV inhibition, demonstrating its potential in managing type 2 diabetes.
• Fluorinated Compounds in Drug Development : The incorporation of fluorine in drug design often leads to improved pharmacokinetic properties. Research has shown that fluorinated compounds like 3-Fluoro-3-(3-methylphenyl)pyrrolidine can exhibit enhanced metabolic stability and bioavailability .

Applications in Research

The versatility of 3-Fluoro-3-(3-methylphenyl)pyrrolidine extends to various scientific fields:

• Medicinal Chemistry : It serves as an intermediate for synthesizing complex organic molecules and pharmaceuticals.
• Biological Research : The compound is utilized to investigate the interactions between fluorinated molecules and biological systems, contributing to the understanding of enzyme-receptor dynamics .

Comparative Analysis with Related Compounds

The following table summarizes the biological activities and mechanisms of action for selected pyrrolidine derivatives compared to 3-Fluoro-3-(3-methylphenyl)pyrrolidine:

Compound Name	Biological Activity	Mechanism of Action
3-Fluoro-3-(3-methylphenyl)pyrrolidine	DPP-IV inhibition; potential antimicrobial effects	Enhances incretin levels; interacts with enzymes
Sodium Pyrrolidide	Antibacterial	Inhibits bacterial growth
Other Pyrrolidine Derivatives	Variable antibacterial and antifungal activities	Depends on specific substituents

Q & A

Q. Critical Parameters :

Step	Conditions	Key Challenges
Ring formation	Reflux in benzene, 6–8 hours	Byproduct formation
Fluorination	KF/DMSO, 80°C, inert atmosphere	Regioselectivity control
Purification	Crystallization at –20°C	Solvent removal efficiency

How can researchers characterize the structural and physicochemical properties of 3-Fluoro-3-(3-methylphenyl)pyrrolidine?

Basic Research Question
Characterization combines spectroscopic and chromatographic methods:

• Structural analysis :
  • ¹H/¹³C NMR : Confirms pyrrolidine ring geometry and substituent positions. Fluorine coupling patterns (e.g., ³JHF) resolve spatial arrangements .
  • HPLC-UV : Purity assessment (>95%) with λmax at 204–210 nm .
• Physicochemical properties :
  • Melting point: 224–228°C (decomposition) .
  • Solubility: High in DMSO (>50 mg/mL), moderate in ethanol .

Q. Table: Key Analytical Data

Parameter	Method	Value/Range
Molecular Weight	HRMS	193.2 g/mol (C₁₁H₁₃FN)
Purity	HPLC-UV	≥95%
LogP (Partition)	Computational	2.1 ± 0.3

What safety protocols are recommended for handling 3-Fluoro-3-(3-methylphenyl)pyrrolidine in laboratory settings?

Basic Research Question

• PPE Requirements : Nitrile gloves, lab coats, and safety goggles.
• Ventilation : Use fume hoods to avoid vapor inhalation .
• Storage : –20°C in airtight, light-resistant containers; stability ≥5 years .
• Waste Management : Segregate into halogenated organic waste containers; professional disposal required .

Q. Emergency Protocols :

• Skin/eye contact: Flush with water for 15 minutes; consult SDS .
• Spills: Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .

What strategies address contradictory data in fluorination efficiency when synthesizing derivatives?

Advanced Research Question
Discrepancies in fluorination yields (30–80%) arise from catalyst selection and solvent effects. Comparative studies recommend:

• Catalyst optimization : β-Cyclodextrin-SO₃H increases regioselectivity vs. p-TSA (yield improvement: 45% → 70%) .
• Solvent-free conditions : Reduce side reactions; achieve 85% yield at 100°C .
• Continuous flow systems : Microreactors enhance heat/mass transfer, achieving 92% yield in <5 minutes .

Q. Table: Catalyst Performance Comparison

Catalyst	Yield (%)	Selectivity (%)
KF/DMSO	75	88
β-CD-SO₃H	85	92
Pd(OAc)₂/PPh₃	68	78

How does fluorine substitution influence biological activity in pyrrolidine analogs?

Advanced Research Question
The 3-fluoro group enhances bioactivity through electronic and steric effects:

• Enzyme inhibition : Fluorine’s electronegativity increases binding to targets like NMDA receptors (IC₅₀ = 12.4 nM vs. >1000 nM for non-fluorinated analogs) .

• SAR Insights :

  Substituent Position	IC₅₀ (nM)	Target
  3-Fluoro	12.4	NMDA receptor
  4-Fluoro	48.7	NMDA receptor
  3-CF₃	8.2	Cytotoxic agents

Mechanistic Note : Fluorine’s β-position relative to the nitrogen atom in the pyrrolidine ring enhances π-stacking interactions in enzyme active sites .

How can researchers resolve spectral contradictions in structural elucidation?

Advanced Research Question
Conflicting NMR/IR data often stem from tautomerism or solvent effects. Mitigation strategies include:

• Variable Temperature (VT) NMR : Resolves dynamic processes (e.g., ring puckering) .
• DFT Calculations : Predict ¹³C chemical shifts (±2 ppm accuracy) to validate assignments .
• Deuterated Solvent Screening : Compare DMSO-d₆ vs. CDCl₃ to isolate solvent-induced shifts .

Case Study : A 2023 study resolved ¹H NMR splitting ambiguities in fluorinated pyrrolidines using VT-NMR at –40°C, confirming axial-equatorial fluorine orientation .